N1-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide

• IUPAC Name: N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)oxamide
• InChI: InChI=1S/C22H25ClN4O4/c23-16-1-4-18(5-2-16)27-11-9-26(10-12-27)8-7-24-21(28)22(29)25-17-3-6-19-20(15-17)31-14-13-30-19/h1-6,15H,7-14H2,(H,24,28)(H,25,29)
• InChI Key: BDRGRDCSACGMSV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)C(=O)NC2=CC3=C(C=C2)OCCO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H25ClN4O4
• Molecular Weight: 444.9 g/mol
• CAS No.: 1049422-38-9

Description

N1-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide is a useful research compound. Its molecular formula is C22H25ClN4O4 and its molecular weight is 444.92. The purity is usually 95%.
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Scientific Research Applications

Molecular Interactions and Pharmacological Potential

• Molecular Interaction Analysis : Studies on compounds structurally similar to N1-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide demonstrate detailed molecular interaction analyses, providing insights into their binding mechanisms and potential therapeutic applications. For instance, research on cannabinoid receptor antagonists reveals how specific conformations and molecular interactions contribute to their activity, suggesting similar potential for the study compound in targeting receptor sites (Shim et al., 2002).

Synthesis and Characterization of Related Compounds

• Synthesis of Related Compounds : Several studies focus on the synthesis of compounds with similar structural features, indicating methods that could be applicable for synthesizing this compound. These include approaches for creating dual antihypertensive agents and novel cannabinoid receptor antagonists (Marvanová et al., 2016), (Ruiu et al., 2003).

Potential Applications in Drug Development

• Antimicrobial Activities : Research on derivatives of structurally related compounds has shown antimicrobial properties, which may hint at the potential applications of this compound in developing new antimicrobial agents (Bektaş et al., 2007).

• Antihistaminic Agents : The synthesis and characterization of compounds with histamine receptor activity suggest potential applications in treating allergies or related conditions. These studies provide a foundation for exploring the therapeutic value of related compounds in similar medical applications (Iemura et al., 1986).

Mechanism of Action

Target of Action

The primary target of this compound is the D4 dopamine receptor . Dopamine receptors are a class of G protein-coupled receptors that are prominent in the vertebrate central nervous system (CNS). The neurotransmitter dopamine is the primary endogenous ligand for dopamine receptors .

Mode of Action

This compound acts as a potent and selective ligand for the D4 dopamine receptor . A ligand is a substance that forms a complex with a biomolecule to serve a biological purpose. In this case, the compound binds to the D4 dopamine receptor, potentially altering its function .

Biochemical Pathways

Dopamine signaling is crucial for many CNS functions, including mood, reward, and motor control .

Pharmacokinetics

It’s worth noting that the compound is soluble in dmso , which could potentially influence its bioavailability and distribution.

Result of Action

As a ligand for the d4 dopamine receptor, it could potentially influence neuronal activity and neurotransmission, given the role of dopamine in these processes .